Cas no 501944-48-5 ([4-(4-methyl-2-thienyl)phenyl]boronic Acid)

• Product Name: [4-(4-methyl-2-thienyl)phenyl]boronic Acid
• CAS No: 501944-48-5
• MF: C₁₃H₁₃BO₂S
• MW: 244.117122411728
• CID: 1562107
• PubChem ID: 23005386
• Update Time: 2025-04-21

[4-(4-methyl-2-thienyl)phenyl]boronic Acid Chemical and Physical Properties

Names and Identifiers

• [4-(4-methyl-2-thienyl)phenyl]boronic Acid
• DTXSID101224238
• SCHEMBL6606099
• [4'-(methylsulfanyl)-[1,1'-biphenyl]-4-yl]boronic acid
• G65928
• Boronic acid, [4'-(methylthio)[1,1'-biphenyl]-4-yl]-
• MFCD08701730
• [4-(4-methylsulfanylphenyl)phenyl]boronic acid
• 4-(4-METHYLTHIOPHENYL)PHENYLBORONIC ACID
• B-[4a(2)-(Methylthio)[1,1a(2)-biphenyl]-4-yl]boronic acid
• 501944-48-5
• AKOS004113914
• CS-0178429
• 4-(4-METHYLTHIOPHENYL)PHENYLBORONICACID

• Inchi： 1S/C13H13BO2S/c1-17-13-8-4-11(5-9-13)10-2-6-12(7-3-10)14(15)16/h2-9,15-16H,1H3
• InChI Key： XFMILVCZAHDOIM-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C1C=CC(B(O)O)=CC=1

Computed Properties

• Exact Mass: 218.05700
• Monoisotopic Mass: 244.0729310g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.8Ų

Experimental Properties

• PSA: 68.70000
• LogP: 1.40330